3-(3-bromophenyl)-N-[2-(1H-indol-3-yl)ethyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(3-bromophenyl)-N-[2-(1H-indol-3-yl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H19BrN6/c26-18-7-5-6-16(14-18)23-25-29-24(20-9-2-4-11-22(20)32(25)31-30-23)27-13-12-17-15-28-21-10-3-1-8-19(17)21/h1-11,14-15,28H,12-13H2,(H,27,29)
• InChI Key: PTJGMAAFUUQXCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC3=NC4=C(N=NN4C5=CC=CC=C53)C6=CC(=CC=C6)Br
• Molecular Formula: C25H19BrN6
• Molecular Weight: 483.4 g/mol

Description

3-(3-bromophenyl)-N-[2-(1H-indol-3-yl)ethyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H19BrN6 and its molecular weight is 483.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihistaminic Activity

Novel triazoloquinazolinones have been synthesized and investigated for their potential as H1-antihistaminic agents. These compounds, including various substituted 4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, have shown significant protection against histamine-induced bronchospasm in guinea pigs, with some demonstrating potency comparable to chlorpheniramine maleate but with lesser sedation, suggesting their potential for further development as new classes of H1-antihistaminic agents (Alagarsamy et al., 2009).

Anticancer Activity

Research into 2-amino[1,2,4]triazolo[1,5-c]quinazolines has identified potent adenosine receptor antagonists with potential anticancer applications. Notably, compounds such as 3,5-diphenyl[1,2,4]triazolo[4,3-c]quinazoline and its derivatives have shown significant affinities for human adenosine receptors, highlighting a promising avenue for the development of cancer therapeutics (Burbiel et al., 2016).

Antimicrobial and Nematicidal Properties

A new class of triazoloquinazolinylthiazolidinones has been synthesized, displaying significant antimicrobial and nematicidal properties. These compounds, especially those with electron-withdrawing substituents, have shown promising activity against a range of bacteria, fungi, and nematodes, comparable to standard drugs like Ampicillin and Amphotericin B (Reddy et al., 2016).

Antibacterial and Antifungal Activities

Various novel quinazolinone derivatives, including triazoloquinazolines and their fused heterocycles, have been synthesized and demonstrated significant antibacterial and antifungal activities. These compounds have been effective against a range of gram-positive and gram-negative bacteria, as well as fungi, suggesting their potential as broad-spectrum antimicrobial agents (Pandey et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets

Mode of Action

Similar compounds have been reported to interact with their targets in a variety of ways . The exact mode of action would depend on the specific target and the biochemical context.

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways

Result of Action

Similar compounds have been known to have various effects at the molecular and cellular level .